Cas no 2445-80-9 (7,8-Dimethoxycoumarin)

7,8-Dimethoxycoumarin Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7,8-dimethoxy-
• 7,8-dimethoxychromen-2-one
• 7,8-dimethoxycoumarin
• 7,8-dimethoxy-chromen-2-one
• 7,8-dimethoxydaphneti
• daphnetin dimethyl ether
• daphnetin methylether
• Di-O-methyl-esculetin
• 2H-1-Benzopyran-2-one, 7,8-dimethoxy-
• 7,8-dimethoxy-coumarin
• CHBBSMUTOCUVDW-UHFFFAOYSA-N
• 7,8-dimethoxycoumarin, AldrichCPR
• OR351243
• ST060214
• etin dimetyl ether
• SCHEMBL3362753
• 7, 8-dimethoxychromen-2-one
• PD125279
• XD164077
• F17710
• CS-0032630
• DTXSID70179212
• 2445-80-9
• FS-7067
• HY-N4280
• AKOS000277626
• DTXCID00101703
• MFCD03412349
• DA-72556
• +Expand

• InChIKey： CHBBSMUTOCUVDW-UHFFFAOYSA-N
• Inchi： 1S/C11H10O4/c1-13-8-5-3-7-4-6-9(12)15-10(7)11(8)14-2/h3-6H,1-2H3
• SMILES： O1C(C([H])=C([H])C2C([H])=C([H])C(=C(C1=2)OC([H])([H])[H])OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 206.057909g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.057909g/mol
• Monoisotopic Mass: 206.057909g/mol
• Topological Polar Surface Area: 44.8Ų
• Heavy Atom Count: 15
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 206.19

Experimental Properties

• LogP: 1.81020
• PSA: 48.67000
• Boiling Point: 370.9±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 167.6±27.9 °C
• Color/Form: Cryst.
• Density: 1.248

7,8-Dimethoxycoumarin Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Storage Condition：Please store the product under the recommended condition sin the description
• Signal Word：warning

7,8-Dimethoxycoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%